6-(Bromomethyl)-1-methyl-1H-indazole

• IUPAC Name: 6-(bromomethyl)-1-methylindazole
• InChI: InChI=1S/C9H9BrN2/c1-12-9-4-7(5-10)2-3-8(9)6-11-12/h2-4,6H,5H2,1H3
• InChI Key: PRENRLXOGJUJAG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)CBr)C=N1
• Molecular Formula: C9H9BrN2
• DSSTOX Substance ID: DTXSID20678462
• Molecular Weight: 225.08 g/mol
• CAS No.: 1092961-01-7

Description

6-(Bromomethyl)-1-methyl-1H-indazole, also known as BMMI, is an important heterocyclic compound that is widely used in the scientific research community. It is a derivative of indazole, which is an aromatic heterocyclic compound containing three nitrogen atoms. BMMI has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It is also used as a synthetic intermediate in the manufacturing of various pharmaceuticals and agrochemicals.

Scientific Research Applications

Molecular Structure and Ligand Behavior

• Ligand Synthesis and Chromium Complexes : The compound 6-(Bromomethyl)-1-methyl-1H-indazole can be utilized in the synthesis of terdentate ligands like 2,6-bis(indazol-2-ylmethyl)pyridine. These ligands further react with CrCl3 to form stable green solids, showing potential in polymerization behavior, especially in the context of ethylene polymerization (Hurtado et al., 2009).

Synthesis and Transformation of Derivatives

• Synthesis of Indazole Isomers : this compound plays a role in the synthesis of regiospecific N-methyl-5-(1H-indol-2-yl)-6,7-dihydro-2H-indazole isomers, which are valuable in exploring different molecular configurations (Dandu et al., 2007).

Structural and Chemical Properties Analysis

• Crystal Structure Analysis : Understanding the molecular structure of derivatives of 1H-indazole, including those similar to this compound, has been achieved through X-ray crystallography and other techniques. This research aids in the analysis of molecular interactions and stability (Cabildo et al., 2011).
• Enthalpy of Formation Studies : Research on the enthalpy of formation for various indazoles, including compounds structurally similar to this compound, provides insights into their energetic and structural properties, valuable for various applications in chemistry (Orozco-Guareño et al., 2019).

Applications in Catalysis and Polymerization

• Catalytic Properties of Indazole Derivatives : Complexes involving indazole derivatives demonstrate potential in catalytic applications, particularly in ethylene polymerization and C–C coupling reactions, suggesting a wide range of industrial and chemical synthesis applications (Hurtado et al., 2010).

Biological Activity and Pharmaceutical Potential

• Antibacterial and Antifungal Activity : Derivatives of indazoles, similar to this compound, exhibit significant antimicrobial, anti-inflammatory, and other biological activities. This highlights their potential in developing new pharmaceuticals and antibacterial agents (Panda et al., 2022).